Cas no 67761-04-0 (1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-)

1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]- structure
67761-04-0 structure
Product Name:1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-
CAS No:67761-04-0
MF:C20H26N2O4S2
MW:422.56144285202
CID:524006
PubChem ID:263910
Update Time:2025-04-19

1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-
    • 1,5-bis-(4-methylphenyl)sulfonyl-1,5-diazocane
    • 1,5-Bis-<p-toluolsulfonyl>-octahydro-1,5-diazocin
    • 1,5-ditosyl-1,5-diazacyclooctane
    • N,N'-Bis-<p-toluolsulfonyl>octahydro-1,5-diazocin
    • 1,5-Ditosyl-1,5-diazocane
    • Oprea1_835608
    • DTXSID70987091
    • MFCD02170525
    • NSC-98620
    • 67761-04-0
    • 1,5-Bis(4-methylbenzene-1-sulfonyl)-1,5-diazocane
    • SY310374
    • NSC98620
    • Inchi: 1S/C20H26N2O4S2/c1-17-5-9-19(10-6-17)27(23,24)21-13-3-15-22(16-4-14-21)28(25,26)20-11-7-18(2)8-12-20/h5-12H,3-4,13-16H2,1-2H3
    • InChI Key: JVECPRCCIVFZKP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCCN(CCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 422.13300
  • Monoisotopic Mass: 422.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.5Ų

Experimental Properties

  • Density: 1.276
  • Boiling Point: 586.5°Cat760mmHg
  • Flash Point: 308.5°C
  • Refractive Index: 1.59
  • PSA: 91.52000
  • LogP: 4.81620

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